CC-11006

• Molecular Formula: C17H14N2O3
• Appearance: Solid powder
• synonyms: CC11006; CC-11006; CC 11006.; NONE

Description

CC-11006 is a immunomodulatory agent, is also an orally available, small molecule and thalidomide analog, with potential immunomodulating and antineoplastic activity. This compound appears to have a similar mechanism to thalidomide and may modulate the expression of proinflammatory and regulatory cytokines.

Scientific Research Applications

Immunomodulatory Properties

CC-11006 is identified as a proprietary, orally available small molecule and thalidomide analog. It holds potential in immunomodulating and antineoplastic activities. Similar to thalidomide, this compound may play a role in modulating the expression of proinflammatory and regulatory cytokines, indicating its significance in inflammatory processes and potentially in cancer treatment (2020) (Definitions, 2020).

Educational Applications

While not directly related to this compound, it's worth noting the importance of chemical understanding in educational settings. For instance, a study on high school honors students in a computerized chemistry laboratory environment demonstrated significant improvements in students' chemical understanding and graphing skills, emphasizing the value of integrating technology and case-based methods in chemistry education (2008) (Dori & Sasson, 2008).

Technological Advancements in Chemical Separation

Technological progress in countercurrent chromatography (CCC) and centrifugal partition chromatography (CPC) for natural products research has shown significant potential. These advancements in CCS (countercurrent separation) techniques play a vital role in drug discovery, natural product chemistry, and metabolome research, which could be relevant for substances like this compound (2015) (Friesen et al., 2015).

Nanoporous Materials for Carbon Capture and Storage

Research in nanoporous materials for carbon capture and storage (CCS) technologies could provide insights into the adsorption and separation properties that might be applicable in handling and studying molecules like this compound. These materials are essential for efficient CO2 adsorption in pre-combustion or post-combustion scenarios, which could parallel some aspects of chemical separation and handling in pharmacological research (2014) (Sneddon et al., 2014).

Classroom Communication Systems in Science Education

Classroom communication systems (CCSs) have been used to enhance dialogue and conceptual understanding in large science classes. This technology aids in providing immediate feedback and managing discussions, which could be valuable in educational settings involving complex subjects like this compound (2003) (Nicol & Boyle, 2003).

Polymer Colloidal Crystal Lasers

The study of polymer colloidal crystal (CC) lasers presents new potential applications in optoelectronics, which might offer insights into advanced technologies for research and analysis in fields related to this compound (2012) (Furumi, 2012).

Coated Conductors for Power Applications

The development of coated conductors (CCs) for power applications, including their performance improvement and cost reduction strategies, might indirectly influence the production and application methods of chemical compounds like this compound (2014) (Obradors & Puig, 2014).

Carbon Capture and Storage: The Way Forward

The broad recognition of carbon capture and storage (CCS) as a key player in climate change targets and its technical maturity could provide parallels in the field of pharmaceuticals, particularly in the development and application of compounds like this compound (2018) (Bui et al., 2018).